![molecular formula C18H25N3O2S B216432 N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide](/img/structure/B216432.png)
N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide
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Overview
Description
N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, also known as TFP, is a chemical compound that has been widely studied for its potential applications in scientific research. TFP is a piperazine-based compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide is not fully understood, but it is thought to act primarily through modulation of neurotransmitter release. Specifically, this compound has been shown to inhibit the release of dopamine and other neurotransmitters in the brain, which may contribute to its effects on behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of ion channels, and effects on behavior and cognition. It has also been shown to have anti-inflammatory and antioxidant properties, which may make it a useful tool for investigating the mechanisms of various diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide as a research tool is its specificity – it has been shown to have relatively few off-target effects, which makes it a valuable tool for investigating specific pathways and mechanisms. However, like any research tool, this compound has its limitations – it may not be effective in all experimental contexts, and its effects may be influenced by a range of factors such as dose, route of administration, and experimental conditions.
Future Directions
There are a number of potential future directions for research on N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide. One area of interest is the development of more specific and potent analogs of this compound, which may have even greater utility as research tools. Additionally, further investigation into the mechanisms of action of this compound may shed light on the underlying causes of various neurological and psychiatric disorders, and could potentially lead to the development of new treatments. Finally, the use of this compound in combination with other research tools such as optogenetics and electrophysiology may allow for even more precise investigation of neural circuits and pathways.
Synthesis Methods
The synthesis of N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide involves the reaction of N-(2,4-dimethylphenyl)-1-piperazinecarbothioamide with tetrahydro-2-furanone in the presence of a base such as sodium hydride. The resulting compound is then purified through a series of chromatographic methods to yield this compound in high purity.
Scientific Research Applications
N-(2,4-dimethylphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a range of effects on the central nervous system, including modulation of neurotransmitter release and inhibition of certain ion channels. This compound has also been used in studies of drug addiction and withdrawal, as well as in investigations of the mechanisms of action of various psychoactive compounds.
properties
Molecular Formula |
C18H25N3O2S |
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Molecular Weight |
347.5 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide |
InChI |
InChI=1S/C18H25N3O2S/c1-13-5-6-15(14(2)12-13)19-18(24)21-9-7-20(8-10-21)17(22)16-4-3-11-23-16/h5-6,12,16H,3-4,7-11H2,1-2H3,(H,19,24) |
InChI Key |
FHOSPLHFWBHBKZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)C |
Origin of Product |
United States |
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